2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole
Catalog No.
S6512123
CAS No.
2763777-39-3
M.F
C5H4BrF3N2
M. Wt
229
Availability
In Stock
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CAS Number
2763777-39-3
Product Name
2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole
Molecular Formula
C5H4BrF3N2
Molecular Weight
229
2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole is a chemical compound with a unique structure that has been found to have various applications in scientific research and industry. In this paper, we will discuss the definition and background of the compound, its physical and chemical properties, synthesis, characterization, analytical methods, biological properties, toxicity, safety in scientific experiments, and applications in scientific experiments. Additionally, we will examine the current state of research, potential implications in various fields of research and industry, limitations, and future directions.
2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole is a chemical compound with the molecular formula C5H3BrF3N2. It is a halogenated imidazole compound that has a trifluoromethyl group and a bromomethyl group attached to an imidazole ring. The compound has a molecular weight of 226.99 g/mol and a melting point of 43-46°C.
The physical and chemical properties of 2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole are crucial in determining its use and application. The compound is a white to yellowish crystalline solid that is soluble in polar solvents such as acetone and ethanol. It is relatively stable and does not decompose easily under ambient conditions.
2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole can be synthesized using various methods such as the reaction between 1,2-dibromo-1,1,2,2-tetrafluoroethane and imidazole. The compound can be identified using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy.
Several analytical methods can be used to detect and quantify the presence of 2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole in different matrices. These methods include gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and NMR spectroscopy.
The biological properties of 2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole are of immense interest to researchers due to its potential use in various fields, such as medicine and agriculture. Recent studies have shown that the compound exhibits potent antibacterial, antifungal, and antitumor activity.
Studies have shown that 2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole has low acute toxicity. The compound has been found to be relatively safe to humans and the environment when handled and used appropriately.
2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole has been found to have various applications in scientific research and industry. The compound has been used as a reagent for organic synthesis, as a ligand in metal-catalyzed reactions, and as a potent antibacterial agent. It has also been used as an antifungal agent in the development of new fungicides.
Research on 2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole is growing due to its unique properties and potential applications. Recent studies have focused on the synthesis and characterization of new derivatives of the compound, as well as its biological activity and potential use as a drug candidate.
The potential implications of 2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole in different fields of research and industry are vast. The compound has the potential to be used as a drug candidate, a biocide, and a building block in the synthesis of new compounds.
Despite its potential applications, there are limitations to the use of 2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole. Future research is needed to explore its toxicity, environmental impact, and its potential side effects on humans and animals. Future directions in the research of 2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole include exploring its potential use in photovoltaic devices, its applications in materials science, and its use as a chelating agent in metal ion extraction.
2-(bromomethyl)-1-(trifluoromethyl)-1H-imidazole is a unique chemical compound with numerous potential applications in scientific research and industry. This paper has discussed the definition and background of the compound, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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